Cas no 1209-14-9 (Propanedinitrile,2-[2-(4-methoxyphenyl)hydrazinylidene]-)

• Product Name: Propanedinitrile,2-[2-(4-methoxyphenyl)hydrazinylidene]-
• CAS No: 1209-14-9
• MF: C₁₀H₈N₄O
• MW: 200.196721076965
• CID: 149813
• PubChem ID: 121059
• Update Time: 2025-04-19

Propanedinitrile,2-[2-(4-methoxyphenyl)hydrazinylidene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-[2-(4-methoxyphenyl)hydrazinylidene]-
• 2-[(4-methoxyphenyl)hydrazinylidene]propanedinitrile
• [(4-Methoxyphenyl)hydrazono]malononitrile
• 2-[2-(4-methoxyphenyl)hydrazono]malononitrile
• 1-CYANO-N-(4-METHOXYPHENYL)METHANECARBOHYDRAZONOYL CYANIDE
• CS-0334992
• 1209-14-9
• 2-[(4-methoxyphenyl)hydrazono]malononitrile
• Propanedinitrile, ((4-methoxyphenyl)hydrazono)-
• Propanedinitrile, 2-[2-(4-methoxyphenyl)hydrazinylidene]-
• AKOS000486691
• BRN 1842409
• Mesoxalonitrile, (p-methoxyphenyl)hydrazone
• 2-[(4-methoxyphenyl)hydrazono] malononitrile
• AN-329/33310020
• ((4-Methoxyphenyl)hydrazono)propanedinitrile
• 4-15-00-01330 (Beilstein Handbook Reference)
• CHEMBL77825
• N-(4-methoxyphenyl)carbonohydrazonoyl dicyanide
• DTXSID70153057

• Inchi： 1S/C10H8N4O/c1-15-10-4-2-8(3-5-10)13-14-9(6-11)7-12/h2-5,13H,1H3
• InChI Key： QPXWFPKBHJKCTE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N/N=C(\C#N)/C#N

Computed Properties

• Exact Mass: 200.06994
• Monoisotopic Mass: 200.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 332.1°C at 760 mmHg
• Flash Point: 154.7°C
• Refractive Index: 1.572
• PSA: 81.2